Cas no 115478-59-6 (Benzoic acid,4-propoxy-, methyl ester)

• Product Name: Benzoic acid,4-propoxy-, methyl ester
• CAS No: 115478-59-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 130787
• Update Time: 2025-04-19

Benzoic acid,4-propoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-propoxy-, methyl ester
• METHYL 4-N-PROPYLOXYBENZOATE
• methyl 4-propoxybenzoate
• 4-Propoxy-benzoesaeure-methylester
• 4-propoxy-benzoic acid methyl ester
• 4-Propyloxy-benzoesaeuremethylester
• Methylp-Propoxybenzoate
• RARECHEM AL BF 0238

• Inchi： 1S/C11H14O3/c1-3-8-14-10-6-4-9(5-7-10)11(12)13-2/h4-7H,3,8H2,1-2H3
• InChI Key： OXOTVVQIIASDNF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)CCC

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2

Experimental Properties

• Density: 1.053
• Boiling Point: 283.4°C at 760 mmHg
• Flash Point: 114°C
• Refractive Index: 1.497
• PSA: 35.53000
• LogP: 2.26200